Cas no 61995-22-0 (1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester)
61995-22-0 structure
Product Name:1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester
CAS No:61995-22-0
MF:C8H13NO3
MW:171.193722486496
CID:461343
PubChem ID:12316095
Update Time:2025-04-19
1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester
- methyl 3-oxoazepane-1-carboxylate
- DTXSID70487561
- 61995-22-0
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- Inchi: 1S/C8H13NO3/c1-12-8(11)9-5-3-2-4-7(10)6-9/h2-6H2,1H3
- InChI Key: YDPAUQVLWXRTTF-UHFFFAOYSA-N
- SMILES: O=C1CN(C(=O)OC)CCCC1
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 46.6Ų
Experimental Properties
- PSA: 46.61
1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
61995-22-0 (1H-Azepine-1-carboxylic acid, hexahydro-3-oxo-, methyl ester) Related Products
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